Cas no 614731-77-0 (4-Tert-butoxypyrimidine-5-carboxaldehyde)

4-Tert-butoxypyrimidine-5-carboxaldehyde structure
614731-77-0 structure
Product Name:4-Tert-butoxypyrimidine-5-carboxaldehyde
CAS No:614731-77-0
MF:C9H12N2O2
MW:180.203782081604
CID:1021732
Update Time:2023-08-02

4-Tert-butoxypyrimidine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxaldehyde,4-(1,1-dimethylethoxy)-(9CI)
    • 4-[(2-methylpropan-2-yl)oxy]pyrimidine-5-carbaldehyde
    • AMGIXQYSELDPDF-UHFFFAOYSA-N
    • 4-tert-butoxypyrimidine-5-carboxaldehyde
    • 4-(tert-Butoxy)pyrimidine-5-carbaldehyde
    • 5-pyrimidinecarbaldehyde,4-(1,1-dimethylethoxy)-
    • 5-Pyrimidinecarboxaldehyde, 4-(1,1-dimethylethoxy)-
    • 4-Tert-butoxypyrimidine-5-carboxaldehyde
    • Inchi: 1S/C9H12N2O2/c1-9(2,3)13-8-7(5-12)4-10-6-11-8/h4-6H,1-3H3
    • InChI Key: AMGIXQYSELDPDF-UHFFFAOYSA-N
    • SMILES: O(C1C(C=O)=CN=CN=1)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Topological Polar Surface Area: 52.1
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